Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine structure
94991-73-8 structure
Product Name:(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
CAS No:94991-73-8
MF:C11H17NO
MW:179.258783102036
CID:817538
PubChem ID:180621
Update Time:2024-10-25

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
    • (-)-Mexiletine
    • l-Mexiletine
    • CHEMBL147507
    • 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
    • (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
    • Q27096044
    • DB07129
    • (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
    • A821017
    • BDBM50135883
    • PD006078
    • Mexiletine, (R)-
    • (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
    • BIDD:GT0498
    • DTXSID50241709
    • D03NLL
    • 4KQ8G4M9DE
    • (R)-(-)-Mexiletine
    • AKOS017529564
    • N16803
    • (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
    • EN300-5104273
    • 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
    • MEXILETINE, (-)-
    • 94991-73-8
    • SCHEMBL16082
    • UNII-4KQ8G4M9DE
    • (R)-MEXILETINE
    • NS00099122
    • Inchi: 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
    • InChI Key: VLPIATFUUWWMKC-SNVBAGLBSA-N
    • SMILES: O(C1C(C)=CC=CC=1C)C[C@@H](C)N

Computed Properties

  • Exact Mass: 179.131
  • Monoisotopic Mass: 179.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.979
  • Boiling Point: 271.5°Cat760mmHg
  • Flash Point: 112.2°C
  • Refractive Index: 1.516
  • PSA: 35.25000
  • LogP: 2.72970

(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019146156-1g
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
94991-73-8 95%
1g
$400.00 2023-08-31
Enamine
EN300-5104273-0.05g
(2R)-1-(2,6-dimethylphenoxy)propan-2-amine
94991-73-8
0.05g
$2755.0 2023-06-01
Ambeed
A315347-1g
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
94991-73-8 95+%
1g
$1164.0 2025-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1750300-1g
(r)-1-(2,6-Dimethylphenoxy)propan-2-amine
94991-73-8 98%
1g
¥2419.00 2024-04-24
Ambeed
A315347-250mg
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
94991-73-8 95+%
250mg
$465.0 2025-04-14

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